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13-Acetylphorbol 13-Acetylphorbol Phorbol 13-acetate is a phorbol ester.
13-Acetylphorbol is a natural product found in Croton tiglium with data available.
Brand Name: Vulcanchem
CAS No.: 32752-29-7
VCID: VC21245151
InChI: InChI=1S/C22H30O7/c1-10-6-15-20(27,17(10)25)8-13(9-23)7-14-16-19(4,5)22(16,29-12(3)24)18(26)11(2)21(14,15)28/h6-7,11,14-16,18,23,26-28H,8-9H2,1-5H3/t11-,14+,15-,16-,18-,20-,21-,22-/m1/s1
SMILES: CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)CO)O)C)O)OC(=O)C)O
Molecular Formula: C22H30O7
Molecular Weight: 406.5 g/mol

13-Acetylphorbol

CAS No.: 32752-29-7

Cat. No.: VC21245151

Molecular Formula: C22H30O7

Molecular Weight: 406.5 g/mol

* For research use only. Not for human or veterinary use.

13-Acetylphorbol - 32752-29-7

Specification

Description Phorbol 13-acetate is a phorbol ester.
13-Acetylphorbol is a natural product found in Croton tiglium with data available.
CAS No. 32752-29-7
Molecular Formula C22H30O7
Molecular Weight 406.5 g/mol
IUPAC Name [(1S,2S,6R,10S,11R,13S,14R,15R)-1,6,14-trihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-13-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] acetate
Standard InChI InChI=1S/C22H30O7/c1-10-6-15-20(27,17(10)25)8-13(9-23)7-14-16-19(4,5)22(16,29-12(3)24)18(26)11(2)21(14,15)28/h6-7,11,14-16,18,23,26-28H,8-9H2,1-5H3/t11-,14+,15-,16-,18-,20-,21-,22-/m1/s1
Standard InChI Key SDSVJYOOAPRSDA-RPCQODIISA-N
Isomeric SMILES C[C@@H]1[C@H]([C@@]2([C@@H](C2(C)C)[C@H]3[C@]1([C@@H]4C=C(C(=O)[C@]4(CC(=C3)CO)O)C)O)OC(=O)C)O
SMILES CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)CO)O)C)O)OC(=O)C)O
Canonical SMILES CC1C(C2(C(C2(C)C)C3C1(C4C=C(C(=O)C4(CC(=C3)CO)O)C)O)OC(=O)C)O
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